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Compound of Interest

Compound Name: RK 397

Cat. No.: B15602091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
RK-397, a polyene-polyol macrolide antibiotic. The information is intended for researchers,
scientists, and professionals involved in drug development and discovery. This document
summarizes the available data on RK-397, details relevant experimental protocols, and

visualizes its mechanism of action.

Core Physicochemical Properties

RK-397 is a complex natural product with limited publicly available experimental data on its
physicochemical properties. The information presented below is a combination of data from
chemical databases and general properties characteristic of the polyene macrolide class of
compounds.
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Property Value Source
Chemical Formula C3s5H56010 MedKoo Biosciences|[1]
Molecular Weight 636.82 g/mol MedKoo Biosciences[1]
CAS Number 154396-73-3 MedKoo Biosciences|[1]
Poorly soluble in water.
- ) ] ] General property of polyene
Solubility Soluble in organic solvents like )
macrolides.[2][3]
DMSO and ethanol.
Not experimentally determined.
_ _ As a complex macrolide, it is
Melting Point Inferred
expected to decompose at
higher temperatures.
Not experimentally determined.
Expected to be amphoteric
due to the presence of both
pKa Inferred from structure

acidic (carboxylic acid) and
basic (amino group on the

mycosamine sugar) moieties.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate determination of the

physicochemical properties of complex molecules like RK-397. The following are generalized

methodologies that can be adapted for RK-397.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard approach for determining the equilibrium solubility of a

compound.

Workflow for Solubility Determination:
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Caption: Workflow for determining the solubility of RK-397 using the shake-flask method.

Melting Point Determination (Capillary Method)

The melting point of a pure substance is a key indicator of its identity and purity.

Experimental Workflow for Melting Point Determination:

Sample Preparation Measurement t

Load a small amount of powdered RK-397 into a capillary lubel | Place the capillary tube in a melting point apparatus | | Heat the sample at a controlled rate | |Observe the temperature range from the first sign of melting to complete liquefaction

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point of RK-397.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a common method for determining the acid dissociation constant
(pKa) of a substance.

Logical Flow for pKa Determination:
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Dissolve RK-397 in a suitable solvent mixture (e.g., water/co-solvent)

'

Titrate with a standardized acid or base

'

Measure the pH after each addition of titrant

'

Plot pH versus the volume of titrant added

'

Determine the pKa from the midpoint of the buffer region(s)

Click to download full resolution via product page
Caption: Logical flow for the determination of pKa values of RK-397.

Mechanism of Action

RK-397 exhibits both antifungal and anticancer activities. The mechanisms underlying these
effects are believed to be distinct.

Antifungal Mechanism of Action

The primary antifungal mechanism of polyene macrolides like RK-397 involves direct
interaction with the fungal cell membrane.

Signaling Pathway for Antifungal Activity:
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Caption: Antifungal mechanism of RK-397 via ergosterol binding and pore formation.

Putative Anticancer Mechanism of Action
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While the specific signaling pathways affected by RK-397 in cancer cells are not well-
elucidated, macrolides, in general, have been shown to modulate various pathways involved in
cell proliferation, survival, and apoptosis.[4][5]

Potential Anticancer Signaling Pathways Modulated by Macrolides:

Cellular Signaling Pathways

MAPK/ERK Pathway NF-kB Pathway

N s

Decreased Proliferation Increased Apoptosis
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Caption: Potential signaling pathways modulated by RK-397 in cancer cells.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
physicochemical properties and mechanisms of action of RK-397 are areas of ongoing
research. The experimental protocols provided are general and may require optimization for
specific laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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